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Compound of Interest

Compound Name: PC190723

Cat. No.: B1678574 Get Quote

Essential Safety and Handling Guide for PC190723
This guide provides crucial safety and logistical information for the handling and disposal of

PC190723, a potent bactericidal agent that inhibits bacterial cell division.[1][2][3] The

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical Information:

Identifier Value

Name PC190723

Synonyms
3-[(6-chloro[1][4]thiazolo[5,4-b]pyridin-2-

yl)methoxy]-2,6-difluorobenzamide

Target FtsZ, a prokaryotic homologue of tubulin[1][3]

Mechanism of Action

Stabilizes FtsZ polymers, suppressing their

dynamics and blocking bacterial cell division.[2]

[4][5]

Primary Applications

Research as an antibacterial agent, particularly

against Staphylococcus aureus and Bacillus

subtilis.[3][6]
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Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for PC190723 is not publicly available, its nature as a

potent, biologically active small molecule necessitates stringent safety precautions. The

following PPE recommendations are based on general best practices for handling such

compounds in a laboratory setting.

Recommended Personal Protective Equipment:

Protection Type Specific Recommendations Rationale

Hand Protection

Nitrile or neoprene gloves.

Change gloves immediately if

contaminated.

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[7]

To protect eyes from splashes

or aerosols.

Body Protection
A fully buttoned laboratory

coat.[7]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

aerosols may be generated, a

properly fitted respirator (e.g.,

N95) may be necessary.

To prevent inhalation of the

compound, especially if in

powdered form or if

aerosolization is possible.

General PPE Workflow:

Figure 1: Standard sequence for donning and doffing Personal Protective Equipment (PPE).

Operational and Disposal Plans
Adherence to proper operational procedures and disposal protocols is essential for laboratory

safety and environmental protection.

Experimental Protocol: Preparation of a Stock Solution
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This protocol outlines the steps for preparing a stock solution of PC190723, a common

procedure in a research setting.

Preparation:

Ensure all necessary PPE is correctly worn.

Perform all work within a chemical fume hood to minimize inhalation exposure.

Weigh the desired amount of powdered PC190723 using a calibrated analytical balance.

Dissolution:

PC190723 is typically dissolved in dimethyl sulfoxide (DMSO).[2][4]

Carefully add the appropriate volume of DMSO to the vial containing the powdered

compound.

Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage:

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C in tightly sealed vials.[3] Stock solutions are reported to be

stable for up to 3 months under these conditions.[3]

Workflow for Preparing PC190723 Stock Solution:
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1. Don Appropriate PPE

2. Work in Chemical Fume Hood

3. Weigh PC190723 Powder

4. Add DMSO to Powder

5. Vortex/Sonicate to Dissolve

6. Aliquot Solution into Vials

7. Store at -20°C

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the safe preparation of a PC190723 stock solution.

Disposal Plan
Proper disposal of PC190723 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Solid Waste (unused powder, contaminated

weigh boats, etc.)

Collect in a dedicated, sealed, and clearly

labeled hazardous chemical waste container.

Liquid Waste (unused stock solutions,

contaminated solvents)

Collect in a dedicated, sealed, and clearly

labeled hazardous chemical waste container. Do

not mix with other solvent waste streams unless

permitted by your institution's environmental

health and safety (EHS) office.

Contaminated Sharps (needles, scalpels)
Dispose of immediately in a designated sharps

container.

Contaminated Consumables (gloves, pipette

tips, vials)

Dispose of in a dedicated hazardous waste

container.

Disposal Decision Tree:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PC190723 Waste Generated

Is the waste solid?

Is the waste a sharp?

No (Liquid/Consumable)

Dispose in Labeled
Solid Chemical Waste Container

Yes

Dispose in Labeled
Liquid Chemical Waste Container

No

Dispose in
Sharps Container

Yes

Contact Environmental Health & Safety (EHS)
for pickup and final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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